Cas no 898764-72-2 (3,3-dimethyl-1-[2-(trifluoromethyl)phenyl]butan-1-one)

3,3-Dimethyl-1-[2-(trifluoromethyl)phenyl]butan-1-one is a fluorinated aromatic ketone characterized by its trifluoromethyl and tertiary butyl substituents. The compound’s structure imparts unique steric and electronic properties, making it valuable as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the bulky 3,3-dimethylbutanone moiety contributes to controlled reactivity. Its high purity and well-defined molecular architecture ensure consistent performance in coupling reactions and functional group transformations. This compound is particularly useful in the development of bioactive molecules where fluorine incorporation is critical for optimizing binding affinity and pharmacokinetic profiles. Suitable for research and industrial applications requiring precise fluorinated building blocks.
3,3-dimethyl-1-[2-(trifluoromethyl)phenyl]butan-1-one structure
898764-72-2 structure
Product Name:3,3-dimethyl-1-[2-(trifluoromethyl)phenyl]butan-1-one
CAS No:898764-72-2
MF:C13H15F3O
MW:244.252814531326
MDL:MFCD03841100
CID:869796
PubChem ID:24724002
Update Time:2025-06-06

3,3-dimethyl-1-[2-(trifluoromethyl)phenyl]butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3,3-dimethyl-1-[2-(trifluoromethyl)phenyl]butan-1-one
    • 3,3-DIMETHYL-2'-TRIFLUOROMETHYLBUTYROPHENONE
    • AKOS013206784
    • 3,3-dimethyl-1-(2-(trifluoromethyl)phenyl)butan-1-one
    • MFCD03841100
    • DTXSID20642401
    • 898764-72-2
    • MDL： MFCD03841100
    • Inchi： 1S/C13H15F3O/c1-12(2,3)8-11(17)9-6-4-5-7-10(9)13(14,15)16/h4-7H,8H2,1-3H3
    • InChI Key： KRVKXVDPGHKAGY-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=CC=1C(CC(C)(C)C)=O)(F)F

Computed Properties

  • Exact Mass: 244.10700
  • Monoisotopic Mass: 244.10749958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.32430

3,3-dimethyl-1-[2-(trifluoromethyl)phenyl]butan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3,3-dimethyl-1-[2-(trifluoromethyl)phenyl]butan-1-one Pricemore >>

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abcr
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abcr
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